2-((1-(4-chlorophenyl)-5-phenyl-1H-imidazol-2-yl)thio)-1-(pyrrolidin-1-yl)ethanone

• IUPAC Name: 2-[1-(4-chlorophenyl)-5-phenylimidazol-2-yl]sulfanyl-1-pyrrolidin-1-ylethanone
• InChI: InChI=1S/C21H20ClN3OS/c22-17-8-10-18(11-9-17)25-19(16-6-2-1-3-7-16)14-23-21(25)27-15-20(26)24-12-4-5-13-24/h1-3,6-11,14H,4-5,12-13,15H2
• InChI Key: BTIWJRAAYXERKP-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CSC2=NC=C(N2C3=CC=C(C=C3)Cl)C4=CC=CC=C4
• Molecular Formula: C21H20ClN3OS
• Molecular Weight: 397.9 g/mol
• CAS No.: 1226449-94-0

Description

2-((1-(4-chlorophenyl)-5-phenyl-1H-imidazol-2-yl)thio)-1-(pyrrolidin-1-yl)ethanone is a useful research compound. Its molecular formula is C21H20ClN3OS and its molecular weight is 397.92. The purity is usually 95%.
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Scientific Research Applications

Synthetic Pathways and Chemical Reactions

Synthesis and Reactivity

The compound has been a subject of interest in the synthesis and reactivity studies of heterocyclic compounds. For instance, studies have focused on synthesizing novel heterocyclic compounds through reactions involving imidazole derivatives and exploring their potential biological activities. These studies provide a foundation for developing compounds with potential therapeutic applications, highlighting the versatility and utility of imidazole derivatives in synthetic organic chemistry (Drach, Dolgushina, & Sinitsa, 1974).

Biological Activities and Applications

Antimicrobial and Antifungal Activity

Research has identified compounds synthesized from imidazole derivatives exhibiting significant antimicrobial and antifungal activities. These activities are evaluated through various assays to determine their efficacy against a range of bacterial and fungal strains. The studies suggest that these compounds could serve as potential leads for developing new antimicrobial agents, reflecting the importance of imidazole derivatives in discovering new therapeutic agents (Nural et al., 2018).

Anti-Leishmanial and Anti-fungal Activities

Another avenue of research has explored the anti-leishmanial and anti-fungal potentials of imidazole-containing compounds. Preliminary evaluations suggest that some synthesized compounds show significant activities against leishmanial and fungal strains, indicating their potential as templates for anti-leishmanial and anti-fungal drug development (Hussain et al., 2016).